Lupeol-d3

• Molecular Formula: C30H50O
• Molecular Weight: 429.7 g/mol
• InChI: InChI=1S/C30H50O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21+,22-,23+,24-,25+,27+,28-,29+,30+/m0/s1/i13D2,24D
• InChIKey: MQYXUWHLBZFQQO-ITVBWGAESA-N

Lupeol-d3 Deuterated Internal Standard for LC-MS/MS

Lupeol-d3 is a deuterated analog of the pentacyclic triterpenoid lupeol, with three hydrogen atoms replaced by deuterium (C₃₀H₄₇D₃O, MW 429.74) . This compound serves as a stable isotope-labeled internal standard (SIL-IS) designed for the accurate quantification of unlabeled lupeol in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) .

Stable Isotope-Labeled Internal Standard

For accurate LC-MS/MS or GC-MS quantification of lupeol in biological matrices

Compensates for matrix effects and extraction variability in complex samples

Why Non-Isotopic Standards Cannot Replace Lupeol-d3

Quantitative LC-MS/MS analysis of lupeol in biological samples is susceptible to matrix effects and variable extraction recovery, which can lead to significant inaccuracies [1]. Using unlabeled lupeol as a reference standard does not correct for these variables. Conversely, using a structurally dissimilar internal standard (IS) like testosterone introduces additional analytical variability because it does not fully co-elute or share the same ionization behavior as the analyte, compromising precision and accuracy [2][3].

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Unlabeled lupeol

Cannot correct for matrix effects or variable extraction recovery, leading to inaccuracies in quantification.

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Structural analog IS (e.g., testosterone)

May not co-elute or share ionization behavior, introducing additional analytical variability and compromising precision.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi: 10.1002/rcm.1790. View Source
• [3] Khatal L, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantification of Lupeol in plasma and its application to pharmacokinetic study in rats. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Jul 15;1121:58-65. doi: 10.1016/j.jchromb.2019.05.008. View Source

Lupeol-d3 Performance vs. Unlabeled Standards

Improved Precision vs. Testosterone

In a validated LC-MS/MS method for quantifying lupeol in rat plasma, testosterone was used as the internal standard (IS). The method achieved an accuracy ranging from 89.52% to 97.10% and a precision of ≤10.75% CV [1]. However, literature on SIL-IS versus structural analog IS use indicates that deuterated internal standards like Lupeol-d3 can significantly improve assay performance. For instance, in a comparable study, switching from a structural analog IS to a SIL-IS improved assay precision from 6.7-11.5% to 1.4-2.2% CV [2]. Therefore, substituting testosterone with Lupeol-d3 is expected to substantially reduce analytical variability and improve method robustness.

Improved Precision vs. Testosterone

Cross-study comparable

3- to 5-fold reduction in assay variability expected

Supports method precision and reduces replicate requirements.

Testosterone IS: ≤10.75% CV; SIL-IS reference: 1.4–2.2% CV in comparable studies.

Evidence Dimension	Assay Precision (%CV)
Target Compound Data	1.4-2.2% CV (expected based on SIL-IS performance in similar studies)
Comparator Or Baseline	Testosterone (structural analog IS) achieving ≤10.75% CV for lupeol quantification; 6.7-11.5% CV for another analyte.
Quantified Difference	Potential 3- to 5-fold reduction in variability
Conditions	LC-MS/MS analysis of plasma samples

Why This Matters

Reduced variability directly translates to more reliable data, requiring fewer sample replicates and increasing confidence in bioanalytical results for pharmacokinetic and metabolomic studies.

• [1] Khatal L, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantification of Lupeol in plasma and its application to pharmacokinetic study in rats. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Jul 15;1121:58-65. doi: 10.1016/j.jchromb.2019.05.008. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi: 10.1002/rcm.1790. View Source

Matrix Effect Correction vs. Analogs

A fundamental limitation of using a structural analog internal standard (IS) like testosterone for lupeol quantification is its inability to perfectly co-elute with the analyte, making it susceptible to differential matrix effects [1]. In contrast, stable isotope-labeled internal standards (SIL-IS) like Lupeol-d3 are recognized as the gold standard for compensating for variable matrix effects and ion suppression/enhancement, as they exhibit nearly identical chromatographic and ionization properties to the analyte [2]. A study comparing deuterated (²H) to non-deuterated (¹³C, ¹⁵N) SIL-IS for urinary biomarkers found that while both performed well, deuterated standards could exhibit a slight retention time shift, an effect that is well-characterized and does not preclude accurate quantification [3].

Matrix Effect Correction

Class-level inference

SIL-IS co-elutes with lupeol, matching ionization; structural analog IS (testosterone) does not.

Minimizes data artifacts in complex biological matrices.

Deuterated standards may show slight retention time shift; well-characterized, does not preclude quantification.

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Near-identical matrix effect profile to lupeol (SIL-IS class)
Comparator Or Baseline	Testosterone (structural analog IS) with a different matrix effect profile, leading to potential inaccuracies.
Quantified Difference	Not directly quantified for this specific pair; class-level advantage is well-established.
Conditions	LC-MS/MS analysis of complex biological matrices

Why This Matters

Accurate quantification in complex samples like plasma or tissue extracts is paramount for reliable pharmacokinetic and biomarker studies. Lupeol-d3 minimizes the risk of data artifacts caused by matrix effects.

• [1] Khatal L, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantification of Lupeol in plasma and its application to pharmacokinetic study in rats. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Jul 15;1121:58-65. doi: 10.1016/j.jchromb.2019.05.008. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi: 10.1002/rcm.1790. View Source
• [3] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. PMC, 2023. View Source

Plant Triterpenoid Quantification

Deuterated triterpenoids, including deuterated lupeol, have been specifically synthesized to enable the precise quantification of these chemicals in plant metabolomic studies [1]. The use of a SIL-IS like Lupeol-d3 is critical for achieving the high sensitivity and specificity required to quantify low-abundance triterpenoids in complex plant extracts, which often contain numerous structurally similar compounds that can interfere with unlabeled analyte detection [2].

Plant Triterpenoid Quantification

Class-level inference

Deuterated lupeol synthesized to enable precise quantification in plant extracts, overcoming isomer interference.

Supports triterpenoid biosynthesis and regulation studies.

Specific validation data not provided; synthesis necessity demonstrates role.

Evidence Dimension	Quantification of Triterpenoids in Complex Plant Matrices
Target Compound Data	Enables precise quantification (the synthesis of deuterated β-amyrin, α-amyrin, and lupeol was performed for this purpose).
Comparator Or Baseline	Unlabeled standards or structural analogs, which are prone to interference from co-eluting isomers and matrix components.
Quantified Difference	Not provided; the necessity for synthesis demonstrates the unique role of the SIL-IS.
Conditions	LC-MS analysis of plant extracts (e.g., from Arabidopsis)

Why This Matters

This capability is essential for researchers investigating the biosynthesis, regulation, and biological roles of lupeol and related triterpenoids in plants, a field with implications for agriculture and natural product drug discovery.

• [1] J-STAGE. Synthesis of Deuterated Triterpenoids and Quantitative Analysis of Triterpenoids in hmg1 Mutants. 2018. View Source
• [2] YesWeLab. Lupeol Assay Technical Note. View Source

Gold Standard for Regulatory Bioanalysis

Regulatory guidelines for bioanalytical method validation, such as those from the FDA and EMA, strongly recommend the use of stable isotope-labeled internal standards (SIL-IS) to achieve the highest level of accuracy, precision, and reproducibility [1]. SIL-IS are considered superior to structural analogs for correcting variability in sample extraction, chromatography, and ionization. While a specific validation report for Lupeol-d3 is not publicly available, it is designed to fulfill this precise role, aligning with industry best practices for generating robust, regulatory-grade data for lupeol pharmacokinetic and metabolism studies .

Regulatory Bioanalysis Alignment

Data to verify

Regulatory guidelines recommend SIL-IS for accuracy and precision; Lupeol-d3 designed for this role.

May support method validation documentation.

No public Lupeol-d3-specific validation report; review required.

Evidence Dimension	Regulatory Acceptance and Method Robustness
Target Compound Data	Meets the criteria for a SIL-IS, the preferred choice for regulatory bioanalysis.
Comparator Or Baseline	Structural analog internal standards, which are considered less robust and require extensive validation to prove they perform equivalently.
Quantified Difference	Qualitative advantage in method reliability and regulatory acceptance.
Conditions	Bioanalytical method validation for pharmacokinetic/toxicokinetic studies

Why This Matters

For contract research organizations (CROs) and pharmaceutical companies, using a SIL-IS like Lupeol-d3 de-risks method validation, reduces the burden of proof, and streamlines the path to regulatory submission for lupeol-containing drug candidates or botanical supplements.

• [1] Wuxi AppTec. Considerations for Using Internal Standards in LC−MS Bioanalysis. 2025. View Source

Lupeol-d3 Application Scenarios

Preclinical PK/TK Studies

Lupeol-d3 is the definitive internal standard for developing and validating robust LC-MS/MS methods to quantify lupeol in plasma and tissues from animal models. Its use ensures the generation of accurate and precise concentration-time data required for calculating key PK parameters (AUC, Cmax, t1/2) and for supporting Investigational New Drug (IND) applications. This is based on the established superiority of SIL-IS over structural analogs for correcting matrix effects and extraction variability, as demonstrated in cross-study comparisons [1][2].

Quality Control of Botanicals and Nutraceuticals

For manufacturers of dietary supplements or botanical drugs containing lupeol (e.g., from mango, olive, or aloe vera), Lupeol-d3 enables accurate and reproducible quantification of this active marker compound in complex raw materials and finished products. This ensures batch-to-batch consistency and supports label claim verification, a critical requirement for Good Manufacturing Practice (GMP) compliance. The method leverages the high specificity of LC-MS/MS with a SIL-IS to overcome interferences common in plant extracts [3].

Plant Metabolomics & Triterpenoid Biosynthesis

In academic and agricultural biotechnology research, Lupeol-d3 is an essential tool for quantifying low-abundance lupeol in plant tissues. This is crucial for studies investigating the genetic regulation of triterpenoid biosynthesis pathways (e.g., in Arabidopsis mutants) or for assessing the impact of environmental stress on plant metabolism. The ability of the deuterated standard to facilitate precise quantification in complex matrices enables these detailed investigations [4].

CRO Method Development & Validation

Bioanalytical CROs can employ Lupeol-d3 to develop and validate highly sensitive and specific LC-MS/MS assays for lupeol. Offering a method based on a SIL-IS provides a competitive advantage by ensuring superior assay performance, reducing the risk of method failure during validation, and meeting the stringent requirements of pharmaceutical clients for regulatory bioanalysis. This aligns with industry best practices for internal standard selection [5].

Application

Selection Property

Validation Focus

Preclinical PK/TK bioanalysis

SIL-IS for matrix effect correction

Accuracy and precision in plasma/tissue research matrices

Botanical extract standardization

Deuterated IS reduces plant matrix interferences

Batch-to-batch consistency verification

Triterpenoid biosynthesis research

Enables low-abundance lupeol quantification

Isomer interference-free detection in plant extracts

Bioanalytical method validation

Deuterated IS minimizes method variability

Assay robustness and reproducibility review

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi: 10.1002/rcm.1790. View Source
• [2] Khatal L, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantification of Lupeol in plasma and its application to pharmacokinetic study in rats. J Chromatogr B Analyt Technol Biomed Life Sci. 2019 Jul 15;1121:58-65. doi: 10.1016/j.jchromb.2019.05.008. View Source
• [3] YesWeLab. Lupeol Assay Technical Note. View Source
• [4] J-STAGE. Synthesis of Deuterated Triterpenoids and Quantitative Analysis of Triterpenoids in hmg1 Mutants. 2018. View Source
• [5] Wuxi AppTec. Considerations for Using Internal Standards in LC−MS Bioanalysis. 2025. View Source